Cas no 1005046-45-6 (6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate)
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate
-
- MDL: MFCD05670668
- Inchi: 1S/C17H18ClNO2S/c1-11-9-15(14-10-12(18)7-8-16(14)22-11)21-17(20)19-13-5-3-2-4-6-13/h2-8,10-11,14-16H,9H2,1H3,(H,19,20)
- InChI Key: AVUMPMDHVMPXFL-UHFFFAOYSA-N
- SMILES: C12C=C(Cl)C=CC1SC(CC2OC(=O)NC1C=CC=CC=1)C
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301715-100 mg |
6-Chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate; . |
1005046-45-6 | 100 mg |
€221.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-3592-1MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | MS-3592-5MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | MS-3592-10MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | MS-3592-20MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 20mg |
£76.00 | 2023-03-01 | |
| Key Organics Ltd | MS-3592-50MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | MS-3592-100MG |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate |
1005046-45-6 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00905037-1g |
6-Chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate |
1005046-45-6 | 90% | 1g |
¥2401.0 | 2023-03-01 | |
| Ambeed | A959629-1g |
6-Chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate |
1005046-45-6 | 90% | 1g |
$350.0 | 2024-04-26 | |
| abcr | AB301715-100mg |
6-Chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromen-4-yl N-phenylcarbamate; . |
1005046-45-6 | 100mg |
€221.50 | 2024-06-09 |
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate
Introduction to 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate (CAS No. 1005046-45-6)
6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate, identified by its CAS number 1005046-45-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiopyran class of heterocycles, which are known for their broad spectrum of biological activities and utility in drug development. The presence of a chloro substituent at the 6-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.
The benzothiopyran core is a fused bicyclic system consisting of a benzene ring and a thiophene ring, connected at the 2 and 3 positions. This structural motif is frequently encountered in natural products and pharmacologically active molecules. The tetrahydro substitution at the 3,4,4a,8a positions suggests a conformationally flexible scaffold, which can be exploited to modulate binding interactions with biological targets. The N-phenylcarbamate moiety at the 4-position introduces a polar functional group that may enhance solubility and interactions with polar residues in protein binding pockets.
In recent years, there has been growing interest in benzothiopyran derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that certain benzothiopyrans exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate may confer unique pharmacological profiles that differentiate it from other members of this chemical class.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzothiopyran ring system provides a privileged structure that can be further modified to optimize potency and selectivity. The chloro group at the 6-position can serve as a handle for further functionalization via cross-coupling reactions or nucleophilic substitution strategies. Similarly, the N-phenylcarbamate group offers opportunities for derivatization to explore different biological activities.
Recent advances in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds, including benzothiopyrans. Virtual screening techniques have been employed to identify potential binders to specific protein targets relevant to diseases such as cancer and inflammation. 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate has been among the compounds evaluated in these studies due to its structural features that suggest good binding affinity.
In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have indicated that it may possess inhibitory effects on certain enzymes implicated in disease pathways. For example, preliminary data suggest that it could interfere with the activity of kinases or other enzymes involved in cell signaling cascades. These findings are particularly intriguing given the well-documented roles of such enzymes in cancer progression and inflammatory responses.
The synthesis of 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate presents both challenges and opportunities for synthetic chemists. The construction of the benzothiopyran core requires multi-step synthetic routes that often involve cyclization reactions and functional group transformations. The introduction of the chloro and methyl substituents must be carefully controlled to avoid unwanted side products. Additionally, the installation of the N-phenylcarbamate group necessitates precise reaction conditions to ensure high yield and purity.
Modern synthetic methodologies have facilitated more efficient approaches to constructing complex heterocycles like 6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yıl N-phénylcarbamate. Transition-metal-catalyzed reactions have emerged as powerful tools for forming carbon-carbon bonds in a controlled manner. These methods have enabled chemists to access previously inaccessible derivatives with high regioselectivity and efficiency.
The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that modifications to the structure could influence these properties significantly. For instance,enhancing solubility or improving metabolic stability could make 6-chloro - 2 - methyl - 3 , 4 , 4 a , 8 a - tetrahydro - 2 H - 1 - benzothiopyran - 4 - yl N - phenylcarbamate more amenable for therapeutic use.
Future research directions include exploring derivative libraries based on this scaffold to identify more potent and selective analogs. Structure-based drug design approaches will likely play a central role in these efforts by providing insights into how structural modifications affect binding affinity and selectivity. Collaborative efforts between chemists,biologists,and computer scientists will be essential for accelerating these discoveries.
The potential applications of 6-chloro - 2 - methyl - 3 , 4 , 4 a , 8 a - tetrahydro - 2 H - 1 - benzothiopyran - 4 - yl N - phenylcarbamate extend beyond oncology; it may also be relevant in treating inflammatory diseases or infectious disorders where kinase inhibition or other enzyme targeting is desired。The versatility of its scaffold makes it an attractive platform for further exploration。
In conclusion,6-chloro - 2 - methyl - 3 , 4 , 4 a , 8 a - tetrahydro - 2 H - l-benzothiopyran-lvN-phénylcarbamate (CAS No .10050A46 .45 .66) represents an intriguing compound with significant promise as an intermediate in drug discovery。Its unique structural features,combined with preliminary evidence of biological activity,make it worthy of further investigation。Advances in synthetic chemistry,computational modeling,and pharmacological testing will continue to shape our understanding of its potential applications。
1005046-45-6 (6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-1-benzothiopyran-4-yl N-phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)